The Core Structure of DO2A: An In-depth Technical Guide
The Core Structure of DO2A: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed examination of the structure, synthesis, and key properties of 1,4,7,10-tetraazacyclododecane-1,7-diacetic acid (DO2A). As a pivotal macrocyclic chelator, DO2A serves as a fundamental building block in the development of advanced diagnostic and therapeutic agents. This document offers comprehensive experimental protocols, quantitative data, and visual representations of its synthetic pathway and mechanism of action.
Chemical Structure and Properties
DO2A, a derivative of the cyclen macrocycle, is a bifunctional chelating agent. Its structure features a 12-membered tetraaza ring with two carboxymethyl arms appended to the nitrogen atoms at the 1 and 7 positions (the trans isomer). This arrangement creates a pre-organized cavity capable of forming stable complexes with a variety of metal ions.
Table 1: Physicochemical Properties of DO2A
| Property | Value |
| Chemical Name | 1,4,7,10-Tetraazacyclododecane-1,7-diacetic acid |
| Synonyms | trans-DO2A |
| Molecular Formula | C₁₂H₂₄N₄O₄ |
| Molecular Weight | 288.34 g/mol |
| CAS Number | 112193-75-6 |
| Appearance | White to off-white solid |
| Solubility | Soluble in water |
Experimental Protocols: Synthesis of trans-DO2A
The synthesis of trans-DO2A is a multi-step process commencing with the commercially available 1,4,7,10-tetraazacyclododecane (B123705) (cyclen). The following protocol is a synthesized methodology based on established literature procedures.
Step 1: Synthesis of 1,7-Bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane (1)
This initial step involves the selective protection of two of the four nitrogen atoms of the cyclen ring using benzyl (B1604629) chloroformate (CbzCl). This regioselective protection at the 1 and 7 positions is crucial for the subsequent alkylation steps.
Protocol:
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Dissolve cyclen (1.0 eq) in a suitable solvent such as chloroform (B151607) or a biphasic system of chloroform and water.
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Cool the solution to 0 °C in an ice bath.
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Slowly add benzyl chloroformate (2.0 eq) dropwise to the stirred solution.
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Allow the reaction mixture to warm to room temperature and continue stirring overnight.
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After the reaction is complete, as monitored by thin-layer chromatography (TLC), perform an aqueous workup. Extract the organic layer with dilute acid, followed by a basic solution, and finally with brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
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Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired 1,7-diprotected cyclen as a colorless oil or a white solid.
Step 2: Synthesis of 1,7-Bis(benzyloxycarbonyl)-4,10-bis(tert-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane (2)
The two remaining secondary amine groups of the protected cyclen are then alkylated with tert-butyl bromoacetate (B1195939).
Protocol:
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Dissolve 1,7-bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane (1) (1.0 eq) in a polar aprotic solvent like acetonitrile.
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Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIEA) (excess, e.g., 20 eq), to the solution.
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Add tert-butyl bromoacetate (2.2 eq) to the reaction mixture.
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Heat the reaction mixture to reflux and monitor its progress by TLC. A reported rapid synthesis suggests a reaction time of approximately 30 minutes.[1]
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Upon completion, cool the mixture and remove the solvent under reduced pressure.
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Dissolve the residue in an organic solvent like ethyl acetate (B1210297) and wash with water and brine.
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Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate.
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Purify the product by column chromatography to obtain the fully protected DO2A precursor.
Step 3: Synthesis of 1,4,7,10-Tetraazacyclododecane-1,7-diacetic acid (trans-DO2A) (3)
The final step involves the deprotection of both the benzyloxycarbonyl (Cbz) and the tert-butyl ester groups to yield the final DO2A product. This is typically achieved in two stages.
Protocol:
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Cbz Deprotection: Dissolve the protected intermediate (2) in a suitable solvent such as a mixture of ethanol (B145695) and ethyl acetate. Add a palladium on carbon catalyst (10% Pd/C). Stir the mixture under a hydrogen atmosphere (e.g., using a hydrogen-filled balloon) for 24-72 hours, or until the reaction is complete by TLC.[1] Alternatively, transfer hydrogenation using ammonium (B1175870) formate (B1220265) and microwave irradiation can significantly shorten the reaction time.[1] After deprotection, filter the reaction mixture through celite to remove the catalyst and concentrate the filtrate.
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tert-Butyl Ester Deprotection: Treat the resulting intermediate with a strong acid, such as trifluoroacetic acid (TFA), typically in a solvent like dichloromethane (B109758) (DCM), to cleave the tert-butyl esters. After stirring for several hours at room temperature, remove the solvent and excess acid under reduced pressure to yield the final product, trans-DO2A.
Quantitative Data
The following tables summarize key quantitative data related to the synthesis and properties of DO2A and its intermediates.
Table 2: Synthesis Yields for trans-DO2A Precursor (DO2A-t-Bu ester)
| Step | Product | Reported Yield | Reference |
| 1 | 1,7-Bis(benzyloxycarbonyl)-1,4,7,10-tetraazacyclododecane | Not explicitly stated in rapid synthesis | [1] |
| 2 | 1,7-Bis(benzyloxycarbonyl)-4,10-bis(tert-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane | 85% | [1] |
| 3 (Cbz Deprotection) | 1,7-Bis(tert-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane | Not explicitly stated in rapid synthesis | [1] |
| Overall (to protected DO2A) | 1,7-Bis(tert-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane | Comparable to previously reported methods | [1] |
Table 3: Spectroscopic and Analytical Data for DO2A and Intermediates
| Compound | 1H NMR (CDCl₃, δ ppm) | 13C NMR (CDCl₃, δ ppm) | Mass Spectrometry (m/z) |
| 1,7-Bis(tert-butoxycarbonylmethyl)-1,4,7,10-tetraazacyclododecane | Data not fully available in searched sources. | Data not fully available in searched sources. | Expected [M+H]⁺: 401.3 |
| DO2A | Data not fully available in searched sources. | Data not fully available in searched sources. | Expected [M+H]⁺: 289.2 |
Table 4: Stability Constants (log KML) of DO2A Complexes with Metal Ions
| Metal Ion | cis-DO2A | trans-DO2A |
| Mn(II) | 15.68 | 15.22 |
Visualizations
The following diagrams illustrate the synthetic pathway of trans-DO2A and its chelating action.
Caption: Synthetic pathway for trans-DO2A from cyclen.
Caption: Chelation of a metal ion by the DO2A ligand.
